Cas no 868212-79-7 (4-(2-ethylpiperidin-1-yl)sulfonyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide)

• Product Name: 4-(2-ethylpiperidin-1-yl)sulfonyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide
• CAS No: 868212-79-7
• MF: C₂₅H₂₉N₅O₅S₂
• MW: 543.658262968063
• CID: 6318880
• PubChem ID: 18560762
• Update Time: 2025-08-04

4-(2-ethylpiperidin-1-yl)sulfonyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-ethylpiperidin-1-yl)sulfonyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide
• 4-[(2-ethylpiperidin-1-yl)sulfonyl]-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}benzamide
• AKOS024609354
• 4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide
• 868212-79-7
• F1750-0096
• 4-(2-ethylpiperidin-1-yl)sulfonyl-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide

• Inchi： 1S/C25H29N5O5S2/c1-3-21-6-4-5-17-30(21)37(34,35)23-11-7-19(8-12-23)24(31)28-20-9-13-22(14-10-20)36(32,33)29-25-26-16-15-18(2)27-25/h7-16,21H,3-6,17H2,1-2H3,(H,28,31)(H,26,27,29)
• InChI Key： XFUGUIUICUBYII-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2C=CC(=CC=2)S(NC2N=CC=C(C)N=2)(=O)=O)=O)=CC=1)(N1CCCCC1CC)(=O)=O

Computed Properties

• Exact Mass: 543.16101139g/mol
• Monoisotopic Mass: 543.16101139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 964
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 155Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-(2-ethylpiperidin-1-yl)sulfonyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide

Comprehensive Overview of 4-(2-ethylpiperidin-1-yl)sulfonyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide (CAS No. 868212-79-7)

The compound 4-(2-ethylpiperidin-1-yl)sulfonyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide (CAS No. 868212-79-7) is a sophisticated sulfonamide derivative with a unique molecular structure. Its sulfonyl and benzamide functional groups contribute to its potential applications in pharmaceutical and biochemical research. This compound has garnered attention due to its structural similarity to other sulfonamide-based drugs, which are widely used in therapeutic areas such as antimicrobial and anti-inflammatory treatments.

Recent trends in drug discovery highlight the growing interest in sulfonamide derivatives for their versatility and efficacy. Researchers are particularly focused on optimizing piperidine and pyrimidine moieties, as seen in this compound, to enhance binding affinity and selectivity. The presence of a 2-ethylpiperidine group in CAS 868212-79-7 suggests potential interactions with biological targets, making it a candidate for further investigation in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of 4-(2-ethylpiperidin-1-yl)sulfonyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide involves multi-step reactions, including sulfonylation and amide coupling. These processes are critical for achieving high purity and yield, which are essential for reliable research outcomes. The compound's molecular weight and solubility properties also play a significant role in its applicability across various experimental conditions.

In the context of current scientific inquiries, questions like "What are the latest advancements in sulfonamide-based drug design?" or "How do piperidine derivatives improve pharmacokinetics?" are frequently searched. These topics align with the relevance of CAS 868212-79-7, as it embodies key structural features that address these questions. Additionally, the compound's potential role in targeted therapy and enzyme inhibition makes it a subject of interest for researchers exploring novel treatment modalities.

The 4-methylpyrimidin-2-yl moiety in this compound is particularly noteworthy, as pyrimidine derivatives are known for their involvement in nucleic acid synthesis and metabolic regulation. This feature could open doors to applications in oncology or infectious disease research, where modulating cellular pathways is crucial. Furthermore, the sulfamoylphenyl group enhances the compound's ability to interact with proteins, potentially leading to the development of new biomarkers or diagnostic tools.

For laboratories and institutions focusing on medicinal chemistry, CAS 868212-79-7 represents a valuable building block for designing next-generation therapeutics. Its compatibility with high-throughput screening (HTS) platforms and computational modeling techniques further underscores its utility in modern drug discovery pipelines. As the demand for precision medicine grows, compounds like this one will likely play a pivotal role in addressing unmet medical needs.

In summary, 4-(2-ethylpiperidin-1-yl)sulfonyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide (CAS No. 868212-79-7) is a promising candidate for advancing research in pharmaceutical sciences and biochemistry. Its intricate structure and functional diversity make it a subject of ongoing exploration, with potential implications for drug development and therapeutic innovation. Future studies will undoubtedly shed more light on its mechanisms and applications, solidifying its place in the scientific community.